N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C22H18N2O4
• Molecular Weight: 374.4 g/mol
• IUPAC Name: N-[(Z)-(2,5-dimethoxyphenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C22H18N2O4/c1-26-16-8-10-19(27-2)15(11-16)13-23-24-22(25)21-12-18-17-6-4-3-5-14(17)7-9-20(18)28-21/h3-13H,1-2H3,(H,24,25)/b23-13-
• InChI Key: RRVWFTKNGSKQOB-QRVIBDJDSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=N\NC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43
• SMILES: COC1=CC(=C(C=C1)OC)C=NNC(=O)C2=CC3=C(O2)C=CC4=CC=CC=C43
• solubility: 0.4 [ug/mL]

Description

N-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide, also known as DBN, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DBN is a synthetic molecule that belongs to the class of hydrazide compounds and has been found to possess a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it has been suggested that N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide may exert its biological effects by inhibiting the activity of enzymes involved in various metabolic pathways. For example, N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been found to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the biosynthesis of nucleic acids. N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has also been shown to inhibit the activity of enzymes involved in the biosynthesis of bacterial cell walls.
Biochemical and Physiological Effects:
N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been found to possess a range of biochemical and physiological effects. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has also been found to possess antifungal and antibacterial properties. Additionally, N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been investigated for its potential as a fluorescent probe for the detection of metal ions in biological systems.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide in lab experiments is its synthetic nature, which allows for the production of large quantities of the compound. Additionally, N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been found to possess a range of potential applications in scientific research. However, one of the limitations of using N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide. One area of research is the development of new synthetic methods for the production of N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide and related compounds. Additionally, further studies are needed to fully understand the mechanism of action of N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide and its potential applications in scientific research. Finally, the potential toxicity of N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide needs to be further investigated to determine its safety for use in various applications.

Synthesis Methods

The synthesis of N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide involves the reaction of 2-hydroxy-1-naphthaldehyde and 2,5-dimethoxybenzaldehyde in the presence of hydrazine hydrate. The reaction results in the formation of N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide as a yellow crystalline solid. The purity and yield of N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide can be improved by recrystallization from ethanol.

Scientific Research Applications

N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been found to possess a range of potential applications in scientific research. It has been studied for its anticancer, antifungal, and antibacterial properties. N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has also been investigated for its potential as a fluorescent probe for the detection of metal ions in biological systems. Additionally, N'-(2,5-dimethoxybenzylidene)naphtho[2,1-b]furan-2-carbohydrazide has been studied for its ability to inhibit the activity of enzymes involved in the biosynthesis of bacterial cell walls.